Cas no 52298-77-8 (Ethanol, 2-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methylamino]-)
52298-77-8 structure
Product Name:Ethanol, 2-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methylamino]-
CAS No:52298-77-8
MF:C8H14N4O3
MW:214.221761226654
CID:359958
PubChem ID:793109
Update Time:2025-04-19
Ethanol, 2-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methylamino]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methylamino]-
- 2-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methylamino]ethanol
- 2-((4,6-Dimethoxy-1,3,5-triazin-2-yl)(methyl)amino)ethanol
- REGID_for_CID_793109
- 52298-77-8
- CBDivE_015773
- SCHEMBL11765015
- SMR000054438
- Oprea1_088189
- HMS2285J22
- AKOS012155528
- CHEMBL1501139
- Cambridge id 5108292
- MLS000104503
-
- Inchi: 1S/C8H14N4O3/c1-12(4-5-13)6-9-7(14-2)11-8(10-6)15-3/h13H,4-5H2,1-3H3
- InChI Key: XXAQHEVFBJEYJX-UHFFFAOYSA-N
- SMILES: OCCN(C)C1N=C(N=C(N=1)OC)OC
Computed Properties
- Exact Mass: 214.10672
- Monoisotopic Mass: 214.10659032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- PSA: 89.39
Ethanol, 2-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methylamino]- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
52298-77-8 (Ethanol, 2-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methylamino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent